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These application notes provide a comprehensive overview and detailed protocols for the high-

precision analysis of the ¹⁴²Nd/¹⁴⁴Nd isotope ratio. Neodymium (Nd) isotopes are powerful tools

in geochronology, provenance studies, and understanding planetary differentiation.[1][2][3][4][5]

The short-lived ¹⁴⁶Sm-¹⁴²Nd isotopic system, in particular, is crucial for tracing early silicate

differentiation processes within the first 500 million years of solar system history.[6] This

document outlines the state-of-the-art methodologies using both Thermal Ionization Mass

Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS) to achieve the high precision required to resolve subtle but significant variations in the

¹⁴²Nd/¹⁴⁴Nd ratio.

Introduction to ¹⁴²Nd/¹⁴⁴Nd Isotope Geochemistry
Neodymium has seven stable isotopes. Variations in the ¹⁴²Nd/¹⁴⁴Nd ratio primarily arise from

the decay of the now-extinct radionuclide ¹⁴⁶Sm (half-life ≈ 103 million years).[7] Therefore,

anomalies in the ¹⁴²Nd/¹⁴⁴Nd ratio of geological samples relative to a standard value can

provide insights into processes that occurred in the early history of the Earth and other

planetary bodies.[7][8][9] High-precision measurements are essential, as the variations are

often in the parts per million (ppm) range.[6][8]

Modern mass spectrometers, such as the Triton TIMS and Neptune MC-ICP-MS, have enabled

measurements with external precision of 2 ppm (2σ) or better, allowing for the confident

resolution of minute isotopic anomalies.[7][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b577217?utm_src=pdf-interest
https://wwwrcamnl.wr.usgs.gov/isoig/period/nd_iig.html
https://www.researchgate.net/publication/239592132_In_situ_Nd_isotopic_analysis_of_geological_materials_by_MC-ICP-MS
https://academiccommons.columbia.edu/doi/10.7916/d8-kstx-xg38
https://www.cambridge.org/core/journals/geological-magazine/article/abs/application-of-neodymium-isotope-as-a-chronostratigraphic-tool-in-north-pacific-sediments/D6AEB4605045555FB15CD6CB68B25D24
https://rla.unc.edu/Publications/pdf/ResRep25/Ch6.pdf
https://www.pnas.org/doi/10.1073/pnas.2006950117
https://www.researchgate.net/publication/222556408_High-precision_142Nd144Nd_measurements_in_terrestrial_rocks_Constraints_on_the_early_differentiation_of_the_Earth's_mantle
https://www.researchgate.net/publication/222556408_High-precision_142Nd144Nd_measurements_in_terrestrial_rocks_Constraints_on_the_early_differentiation_of_the_Earth's_mantle
https://geo.arizona.edu/~reiners/geos474-574/Caroetal2006GCA.pdf
https://www2.jpgu.org/meeting/2013/session/PDF/M-TT38/MTT38-07_E.pdf
https://www.pnas.org/doi/10.1073/pnas.2006950117
https://geo.arizona.edu/~reiners/geos474-574/Caroetal2006GCA.pdf
https://www.researchgate.net/publication/222556408_High-precision_142Nd144Nd_measurements_in_terrestrial_rocks_Constraints_on_the_early_differentiation_of_the_Earth's_mantle
https://geo.arizona.edu/~reiners/geos474-574/Caroetal2006GCA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Methodologies: TIMS vs. MC-ICP-MS
Both TIMS and MC-ICP-MS are capable of high-precision Nd isotope analysis. The choice of

instrument often depends on sample size, required precision, and sample throughput.

Thermal Ionization Mass Spectrometry (TIMS): TIMS is a traditional and highly precise

technique for isotope ratio measurements.[10] It involves loading a purified Nd sample onto a

metal filament, which is then heated to cause ionization. The resulting ions are accelerated

into a magnetic field and separated by their mass-to-charge ratio. TIMS offers excellent

precision and is less susceptible to certain isobaric interferences compared to MC-ICP-MS.

However, it is generally more time-consuming and requires meticulous sample loading.[10]

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): MC-ICP-MS

offers higher sample throughput and is effective for analyzing smaller sample sizes.[11] In

this technique, the sample is introduced as a liquid or aerosol into a high-temperature argon

plasma, which efficiently ionizes the sample. The ions are then introduced into a mass

spectrometer with multiple collectors for simultaneous measurement of different isotopes. A

key challenge in MC-ICP-MS is the correction for isobaric interferences, particularly from

samarium (Sm) and cerium (Ce), as well as potential molecular species.[12]

Experimental Protocols
The following sections detail the critical steps for high-precision ¹⁴²Nd/¹⁴⁴Nd analysis, from

sample preparation to data acquisition.

Sample Preparation and Digestion
A crucial first step is the complete dissolution of the sample to ensure that all Nd is accessible

for chemical separation and analysis. Incomplete dissolution can lead to inaccurate results, as

different mineral phases may have distinct isotopic compositions.[9]

Protocol for Sample Digestion:

Weigh an appropriate amount of powdered sample (typically 10-150 mg, depending on the

expected Nd concentration) into a clean Teflon beaker or a high-pressure digestion vessel

(e.g., Parr digestion vessel).[9][13]
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Add a mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNO₃). For resistant

phases, a small amount of perchloric acid (HClO₄) or sulfuric acid (H₂SO₄) can be added.[9]

[14]

Seal the vessel and heat it on a hotplate at approximately 120-150°C for several days or in a

high-pressure digestion system at up to 240°C for 12 hours to ensure complete dissolution.

[9]

After cooling, carefully open the vessel and evaporate the acids on a hotplate at a lower

temperature (e.g., 110-120°C).[15]

Convert the sample to a chloride form by adding concentrated hydrochloric acid (HCl) and

evaporating to dryness. Repeat this step at least twice.

Dissolve the final residue in a known volume of dilute HCl (e.g., 2.5 M HCl) in preparation for

column chromatography.[16]

Chromatographic Separation of Neodymium
The accurate measurement of Nd isotope ratios requires the quantitative removal of matrix

elements and, most importantly, isobaric interferences from Sm and Ce.[12] This is achieved

through multi-stage ion-exchange chromatography.

Protocol for Two-Stage Nd Separation:

Stage 1: Bulk Rare Earth Element (REE) Separation

Prepare a column with a cation exchange resin (e.g., DOWEX® 50WX8).[16]

Condition the resin with dilute HCl.

Load the dissolved sample solution onto the column.

Elute the major matrix elements with dilute HCl.

Elute the bulk REE fraction with a stronger concentration of HCl.

Stage 2: Neodymium Purification
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Evaporate the collected REE fraction to dryness and redissolve in a small volume of dilute

acid.

Prepare a second column with a resin specifically designed for separating individual REEs

(e.g., Eichrom Ln Resin).[14]

Load the REE solution onto the column.

Elute the different REE fractions using varying concentrations of HCl. The exact acid

concentrations and volumes will depend on the specific resin and column dimensions and

should be calibrated using standards.

Collect the Nd fraction, ensuring clear separation from the preceding Ce and succeeding Sm

fractions.

Evaporate the purified Nd fraction to dryness in a clean Teflon vial.

The following diagram illustrates the general workflow for sample preparation and

chromatographic separation.

Sample Preparation Chromatographic Separation

Mass Spectrometry

Rock/Mineral Sample Powdered Sample Acid Digestion
(HF + HNO3) Dissolved Sample Cation Exchange

(Bulk REE Separation) REE Fraction Ln Spec Resin
(Nd Purification) Purified Nd Fraction

TIMS Analysis

MC-ICP-MS Analysis

Click to download full resolution via product page

Fig. 1. General experimental workflow for Nd isotope analysis.

Mass Spectrometric Analysis
TIMS Protocol:
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Dissolve the purified Nd fraction in a small amount of dilute nitric acid or phosphoric acid.[16]

Load approximately 100-500 ng of Nd onto a degassed rhenium (Re) filament assembly

(either single or double filament configuration).[10][17]

Introduce the filament assembly into the TIMS source chamber and evacuate.

Slowly heat the filament(s) to achieve a stable ion beam of the desired intensity (e.g., a ¹⁴⁴Nd

intensity of 4 Volts).[10]

Measure the Nd isotope ratios using a static or multidynamic data acquisition routine.[10][13]

A multidynamic routine, where different isotopes are measured on different collectors in a

cyclical manner, can help to correct for collector efficiency and gain variations.[10]

Correct for instrumental mass fractionation using an exponential law and an internal

normalization to a stable isotope ratio, typically ¹⁴⁶Nd/¹⁴⁴Nd = 0.7219.[10][16]

MC-ICP-MS Protocol:

Dissolve the purified Nd fraction in a dilute nitric acid solution (e.g., 2% HNO₃).[12]

Introduce the sample solution into the MC-ICP-MS via a desolvating nebulizer system (e.g.,

Apex IR) at a controlled uptake rate (e.g., 45–55 μl min⁻¹).[12]

Measure the Nd isotope ratios simultaneously using the multiple Faraday collectors.

Monitor for and correct isobaric interferences from ¹⁴²Ce on ¹⁴²Nd and from ¹⁴⁴Sm, ¹⁴⁸Sm,

and ¹⁵⁰Sm on the corresponding Nd isotopes. This requires careful monitoring of non-

interfered Ce and Sm isotopes.

Correct for instrumental mass bias using an internal normalization to ¹⁴⁶Nd/¹⁴⁴Nd = 0.7219.

[12]

The logical flow for data acquisition and correction in mass spectrometry is depicted below.
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Fig. 2. Data acquisition and correction workflow.

Data Presentation
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High-precision ¹⁴²Nd/¹⁴⁴Nd data are typically reported relative to a standard material. The

results are often expressed in μ¹⁴²Nd notation, which represents the parts per million (ppm)

deviation of a sample's ¹⁴²Nd/¹⁴⁴Nd ratio from that of a standard.

μ¹⁴²Nd = [ (¹⁴²Nd/¹⁴⁴Nd)ₛₐₘₚₗₑ / (¹⁴²Nd/¹⁴⁴Nd)ₛₜₐₙₐₐᵣₔ - 1 ] × 1,000,000

The following tables summarize representative data for common geochemical reference

materials.

Table 1: High-Precision ¹⁴²Nd/¹⁴⁴Nd Measurements of Standard Reference Materials by MC-

ICP-MS

Reference Material Mean μ¹⁴²Nd
External
Reproducibility
(2SD, ppm)

Normalizing Ratio

JNdi-1 0.0 ± 2.4 ¹⁴⁸Nd/¹⁴⁴Nd

BCR-2 0.0 ± 2.4 ¹⁴⁸Nd/¹⁴⁴Nd

BHVO-2 0.0 ± 1.6 ¹⁴⁸Nd/¹⁴⁴Nd

GSP-2 0.0 ± 1.6 ¹⁴⁸Nd/¹⁴⁴Nd

Data adapted from

recent high-precision

studies.[12]

Table 2: High-Precision ¹⁴³Nd/¹⁴⁴Nd Measurements of Standard Reference Materials by TIMS

and MC-ICP-MS
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Reference Material
Measured ¹⁴³Nd/
¹⁴⁴Nd

External Precision
(2SD)

Instrument

JNdi-1 0.5121031 ± 0.000016 (3.2 ppm) TIMS

JNdi-1 0.512116 ± 0.000016 MC-ICP-MS

AGV-1 0.512794 ± 0.000013 MC-ICP-MS

BHVO-1 0.512992 ± 0.000015 MC-ICP-MS

Data compiled from

various sources.[10]

[11]

Applications
High-precision ¹⁴²Nd/¹⁴⁴Nd data have a wide range of applications in the earth and planetary

sciences:

Early Earth Differentiation: Constraining the timing and processes of core formation and the

development of the Earth's mantle and crust.[7][8]

Lunar and Planetary Science: Investigating the formation and evolution of the Moon and

other planetary bodies.[13]

Geochronology: Dating ancient geological events.[1]

Provenance Studies: Tracing the origin of sediments and archeological artifacts.[3][4][5]

Conclusion
The high-precision analysis of ¹⁴²Nd/¹⁴⁴Nd ratios is a powerful analytical technique that

provides unique insights into fundamental geological and planetary processes. Achieving

reliable and precise data requires meticulous attention to detail in sample preparation, chemical

separation, and mass spectrometric measurement. The protocols outlined in these application

notes provide a robust framework for researchers to obtain high-quality ¹⁴²Nd/¹⁴⁴Nd data using

modern instrumentation. The continued refinement of these techniques will undoubtedly lead to

further discoveries in the earth and planetary sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b577217#high-precision-analysis-of-142nd-144nd-
ratios]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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